Cas no 51861-49-5 (1-Pyrrolidinecarbothioic acid, S-(phenylmethyl) ester)

• Product Name: 1-Pyrrolidinecarbothioic acid, S-(phenylmethyl) ester
• CAS No: 51861-49-5
• MF: C₁₂H₁₅NOS
• MW: 221.318601846695
• CID: 361216
• PubChem ID: 10922069
• Update Time: 2025-04-19

1-Pyrrolidinecarbothioic acid, S-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarbothioic acid, S-(phenylmethyl) ester
• S-benzyl pyrrolidine-1-carbothioate
• DTXSID70448455
• S-benzyl 1-pyrrolidinecarbothioate
• 51861-49-5

• Inchi： 1S/C12H15NOS/c14-12(13-8-4-5-9-13)15-10-11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10H2
• InChI Key： FMPSNJKAXKOFFH-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C(N1CCCC1)=O

Computed Properties

• Exact Mass: 221.08755
• Monoisotopic Mass: 221.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31